An In-depth Technical Guide to the Chemical Properties and Stability of H-Gly-Sar-Sar-OH
An In-depth Technical Guide to the Chemical Properties and Stability of H-Gly-Sar-Sar-OH
This technical guide provides a comprehensive overview of the chemical properties and stability of the tripeptide H-Gly-Sar-Sar-OH (Glycyl-sarcosyl-sarcosine). The information is intended for researchers, scientists, and drug development professionals, offering a detailed summary of its physicochemical characteristics, stability profile, and relevant experimental methodologies.
Core Chemical Properties
H-Gly-Sar-Sar-OH is a synthetic tripeptide composed of glycine and two sarcosine (N-methylglycine) residues. The presence of N-methylated peptide bonds in its structure significantly influences its chemical properties and biological stability.
Table 1: Summary of Chemical Properties for H-Gly-Sar-Sar-OH
| Property | Value | Source/Method |
| IUPAC Name | 2-({2-[(2-aminoacetyl)(methyl)amino]acetyl}(methyl)amino)acetic acid | IUPAC Nomenclature |
| CAS Number | 57836-11-0 | [1][2] |
| Chemical Formula | C₈H₁₅N₃O₄ | [1][3] |
| Molecular Weight | 217.22 g/mol | [1] |
| Appearance | White to off-white powder (typical) | General Knowledge |
| Melting Point | Not experimentally determined; peptides generally decompose at high temperatures. | |
| Boiling Point | Not applicable; decomposes upon heating. | General Knowledge |
| Water Solubility | Soluble in DMSO. Solubility in aqueous solutions can be challenging due to its neutral charge at physiological pH. | |
| Predicted pKa | pKa₁ (COOH): ~3.1, pKa₂ (NH₃⁺): ~8.0 | Prediction Tools |
| Predicted logP | -2.5 to -3.0 | Prediction Tools |
Stability Profile
The stability of H-Gly-Sar-Sar-OH is a critical parameter for its handling, storage, and application in research and drug development. The N-methylated peptide bonds between the sarcosine residues confer significant resistance to enzymatic degradation.
Degradation Pathways
Peptides can degrade through various chemical pathways, including hydrolysis, oxidation, and deamidation. For H-Gly-Sar-Sar-OH, the primary degradation pathway under hydrolytic conditions (acidic or basic) is the cleavage of its peptide bonds. The fragmentation of protonated H-Gly-Sar-Sar-OH in mass spectrometry has been studied, indicating that the b₂ ion is a major fragment.
In Vivo Stability
H-Gly-Sar-Sar-OH has demonstrated notable stability in in vivo studies. It is largely resistant to hydrolysis in the kidneys of Sprague-Dawley rats when administered via perfusion. Furthermore, when administered orally to spontaneously hypertensive rats, it is detected in its intact form, indicating good stability in the gastrointestinal tract. This tripeptide is a known substrate for the PepT1 transporter in Caco-2 cells, which is relevant for its absorption.
Storage and Handling
For long-term storage, H-Gly-Sar-Sar-OH should be kept at -20°C or -80°C. Once in solution, it is advisable to store it in aliquots at -20°C to avoid repeated freeze-thaw cycles.
Experimental Protocols
This section provides detailed methodologies for the determination of key chemical properties and stability of H-Gly-Sar-Sar-OH.
Determination of Water Solubility
Objective: To determine the aqueous solubility of H-Gly-Sar-Sar-OH.
Materials:
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H-Gly-Sar-Sar-OH
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Distilled, deionized water
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Vortex mixer
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Centrifuge
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Analytical balance
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HPLC system
Protocol:
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Accurately weigh a small amount of H-Gly-Sar-Sar-OH (e.g., 1-5 mg) into a clear vial.
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Add a small, measured volume of water (e.g., 100 µL) to the vial.
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Vortex the vial vigorously for 1-2 minutes.
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Visually inspect the solution for any undissolved particles.
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If the peptide has dissolved, continue adding measured volumes of water and vortexing until precipitation is observed. The concentration at which the last clear solution was observed is the approximate solubility.
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If the peptide does not dissolve in the initial volume of water, incrementally add more water and vortex until a clear solution is obtained or it is determined to be insoluble at the tested concentrations.
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For a more quantitative assessment, prepare a saturated solution, centrifuge to pellet undissolved solid, and analyze the supernatant by a validated HPLC method to determine the concentration.
Stability-Indicating HPLC Method for Purity and Degradation Analysis
Objective: To develop and validate an HPLC method to assess the purity of H-Gly-Sar-Sar-OH and monitor its degradation.
Instrumentation and Columns:
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HPLC system with a UV detector
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Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)
Reagents:
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Acetonitrile (ACN), HPLC grade
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Trifluoroacetic acid (TFA)
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Water, HPLC grade
Chromatographic Conditions (Example):
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Mobile Phase A: 0.1% TFA in water
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Mobile Phase B: 0.1% TFA in ACN
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Gradient: 5% to 50% B over 20 minutes
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Flow Rate: 1.0 mL/min
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Column Temperature: 30°C
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Detection Wavelength: 214 nm
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Injection Volume: 10 µL
Protocol:
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Sample Preparation: Dissolve H-Gly-Sar-Sar-OH in Mobile Phase A to a concentration of 1 mg/mL.
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Analysis: Inject the sample onto the HPLC system and record the chromatogram.
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Purity Calculation: Calculate the purity by dividing the peak area of the main peak by the total area of all peaks and multiplying by 100.
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Stability Assessment: Subject the peptide solution to stress conditions (see Section 3.3) and analyze the samples at various time points using this HPLC method. The appearance of new peaks and a decrease in the main peak area indicate degradation.
Forced Degradation Studies
Objective: To investigate the degradation pathways of H-Gly-Sar-Sar-OH under various stress conditions.
General Protocol:
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Prepare a stock solution of H-Gly-Sar-Sar-OH (e.g., 1 mg/mL) in an appropriate solvent (e.g., water or a buffer).
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Aliquot the stock solution into separate vials for each stress condition.
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Expose the aliquots to the stress conditions as described below.
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At specified time points, withdraw a sample, neutralize if necessary, and dilute to a suitable concentration for HPLC or LC-MS analysis.
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Analyze the samples to determine the percentage of degradation and to identify major degradation products.
Stress Conditions:
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Acidic Hydrolysis: Add 0.1 M HCl to the peptide solution and incubate at 60°C for 24 hours.
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Basic Hydrolysis: Add 0.1 M NaOH to the peptide solution and incubate at 60°C for 24 hours.
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Oxidative Degradation: Add 3% H₂O₂ to the peptide solution and store at room temperature for 24 hours, protected from light.
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Thermal Degradation: Incubate the solid peptide or a solution of the peptide at 80°C for 48 hours.
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Photolytic Degradation: Expose a solution of the peptide to UV light (254 nm) and visible light for an extended period (e.g., 24 hours).
Visualizations
The following diagrams illustrate key experimental workflows related to the analysis of H-Gly-Sar-Sar-OH.
Caption: Workflow for Forced Degradation Stability Testing.
Caption: Logical Flow for HPLC Method Development.
